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Compound of Interest |

4-fluoro-3-
Compound Name: (trifluoromethyl)benzenesulfony!
Chloride

Cat. No.: B158790

\ J

For Researchers, Scientists, and Drug Development Professionals
Molecular Formula: C7H3CIF402S[1][2]

This technical guide provides an in-depth analysis of 4-fluoro-3-
(trifluoromethyl)benzenesulfonyl chloride, a key reagent and building block in medicinal
chemistry and organic synthesis.

Chemical and Physical Properties

This compound is a halogenated benzenesulfonyl chloride derivative characterized by the
presence of both fluorine and a trifluoromethyl group on the benzene ring. These substitutions
significantly influence its reactivity and physical properties.
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Property Value Source
CAS Number 1682-10-6 [1][21[3]
Molecular Weight 262.61 g/mol [2]
Boiling Point 276.8 £ 40.0 °C at 760 mmHg [3]
Density 1.6 +£0.1 g/cm3 [3]
Flash Point 121.2 +27.3°C [3]
Refractive Index 1.468 [3]

Synthesis and Reactivity

The synthesis of substituted benzenesulfonyl chlorides often involves chlorosulfonation of the
corresponding benzene derivative. The presence of the electron-withdrawing trifluoromethyl
group and the fluoro group influences the regioselectivity of electrophilic aromatic substitution
reactions.

Logical Workflow for Synthesis Consideration
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Caption: Generalized workflow for the synthesis of aryl sulfonyl chlorides.
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Applications in Research and Drug Development

4-Fluoro-3-(trifluoromethyl)benzenesulfonyl chloride serves as a versatile intermediate in
the synthesis of various biologically active molecules. The sulfonyl chloride moiety is a reactive
handle for introducing the substituted phenylsulfonyl group into target structures.

o Synthesis of Sulfonamides: The primary application is in the preparation of sulfonamides, a
critical functional group in many pharmaceutical agents, by reaction with primary or
secondary amines.

o Palladium-Catalyzed Cross-Coupling: It can be used in desulfitative arylation reactions to
form C-C bonds, for instance, in the synthesis of B-arylated thiophenes and 2,5-diarylated
pyrroles.

 Intermediate for Agrochemicals and Materials Science: Its unique electronic properties make
it a valuable building block for developing new agrochemicals and fluorinated polymers.

Signaling Pathway Interaction Model
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Caption: Role as a precursor in the synthesis of bioactive sulfonamides.

Experimental Protocols

General Procedure for the Synthesis of a Related Compound, 3-(Trifluoromethylsulfonyl)-4-
fluorobenzenesulfonyl Chloride:

A documented synthesis for a structurally similar compound, 4-fluoro-3-
(trifluoromethylsulfonyl)benzenesulfonyl chloride, provides insight into a potential synthetic
route.[4]
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e Reaction Setup: 1-fluoro-2-(trifluoromethanesulfonyl)benzene (10.00 g, 43.83 mmol) is
dissolved in chlorosulfuric acid (35.00 mL).[4]

e Heating: The reaction mixture is heated to 120°C for 5 hours.[4]

e Quenching: After completion, the mixture is carefully poured into a mixture of crushed ice
(100 g) and water (300 mL).[4]

o Extraction: The product is extracted with dichloromethane (2 x 80 mL).[4]
e Washing: The combined organic layers are washed with distilled water (2 x 200 mL).[4]

e Drying and Concentration: The organic phase is dried over anhydrous sodium sulfate and
concentrated under reduced pressure to yield the product.[4]

This protocol yielded 3-(trifluoromethylsulfonyl)-4-fluorobenzenesulfonyl chloride in an 88%
yield.[4]

Safety and Handling

This compound is classified as corrosive and can cause severe skin burns and eye damage. It
may also be corrosive to metals.

e Handling: Use in a well-ventilated area with appropriate personal protective equipment
(PPE), including gloves, goggles, and a face shield.

e Storage: Store in a cool, dry place under an inert atmosphere, away from moisture.

o First Aid: In case of contact, immediately flush the affected area with copious amounts of
water. If inhaled, move to fresh air and seek immediate medical attention. If swallowed, rinse
the mouth and do not induce vomiting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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